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Compound of Interest

Compound Name: PROTAC BTK Degrader-6

Cat. No.: B12385471

For researchers, scientists, and drug development professionals handling PROTAC BTK
Degrader-6, ensuring safe and compliant disposal is a critical component of laboratory
operations. This document provides essential logistical information and procedural guidance for
the proper disposal of this compound, emphasizing adherence to institutional and regulatory
standards.

Chemical and Physical Properties

A summary of the known quantitative data for PROTAC BTK Degrader-6 is presented below.
These details are vital for a comprehensive understanding and safe handling of the substance.

Property Value Source
CAS Number 2767204-39-5 [1][2]
Molecular Formula C45H47N1106 [2]
Molecular Weight 837.942 g/mol [2]
Purity >95% [2]
Storage Temperature 2-8°C [2]

Immediate Safety and Disposal Protocols
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Given that PROTAC BTK Degrader-6 is a potent, biologically active molecule designed for
research purposes, it must be handled and disposed of with care to minimize exposure and
environmental impact.[1][3][4] The following step-by-step guidance outlines the operational plan
for its disposal.

Step 1: Obtain the Safety Data Sheet (SDS)

Before handling or disposing of PROTAC BTK Degrader-6, it is imperative to obtain the
specific Safety Data Sheet (SDS) from the supplier. The SDS provides comprehensive safety
and handling information, including detailed disposal instructions tailored to the compound.
Vendors such as MedchemExpress, ChemShuttle, and Immunomart should be contacted to
request the SDS for this product.[1][2][5]

Step 2: Adhere to Institutional and Local Regulations

All disposal procedures must comply with your institution's Environmental Health and Safety
(EHS) guidelines, as well as local, state, and federal regulations for chemical waste. Consult
with your institution's EHS department for specific protocols.

Step 3: Waste Segregation and Labeling
e Solid Waste:

o Place any solid PROTAC BTK Degrader-6, contaminated personal protective equipment
(PPE) such as gloves and lab coats, and contaminated lab supplies (e.g., weigh boats,
pipette tips) into a designated, clearly labeled hazardous waste container.

o The container should be made of a compatible material and have a secure lid.

o The label should clearly state "Hazardous Waste" and include the chemical name
("PROTAC BTK Degrader-6"), CAS number (2767204-39-5), and any other information
required by your institution.

e Liquid Waste:

o Solutions containing PROTAC BTK Degrader-6 should be collected in a designated, leak-
proof hazardous waste container.
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o Do not mix with incompatible waste streams. Check the SDS for compatibility information.

o The container must be clearly labeled as "Hazardous Waste" with the chemical name,
CAS number, and an approximate concentration of the active compound.

Step 4: Decontamination of Work Surfaces

e At the end of any procedure involving PROTAC BTK Degrader-6, thoroughly decontaminate
all work surfaces (e.g., benchtops, fume hood surfaces) and equipment.

o The choice of decontamination solution will depend on the solvent used and the stability of
the compound. Consult the SDS for appropriate decontamination procedures.

» All materials used for decontamination (e.g., wipes, absorbent pads) should be disposed of
as solid hazardous waste.

Step 5: Arrange for Professional Disposal

e Once the hazardous waste container is full or ready for disposal, contact your institution's
EHS department to arrange for pickup by a licensed hazardous waste disposal company.

e Do not attempt to dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of PROTAC BTK Degrader-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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